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3-((2-Methoxyphenyl)sulfonyl)pyrrolidine[1][2]
Executive Summary

CAS 1706454-94-5, chemically identified as 3-((2-Methoxyphenyl)sulfonyl)pyrrolidine, is a
specialized heterocyclic building block utilized in the synthesis of high-affinity ligands for G-
protein coupled receptors (GPCRs) and kinase inhibitors.[1][2][3] Distinguished by its sulfonyl-
pyrrolidine core, this scaffold serves as a robust pharmacophore, offering a unique vector for
exploring chemical space in central nervous system (CNS) and metabolic disease programs.

This guide provides a comprehensive technical analysis of the compound, detailing its
physicochemical properties, synthetic utility, and rigorous characterization protocols. It is
designed to function as a self-validating reference for researchers integrating this moiety into
structure-activity relationship (SAR) campaigns.

Chemical Identity & Physicochemical Profile[1][4][5]
[6][7]

Nomenclature and Structure[5]
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o |[UPAC Name: 3-((2-Methoxyphenyl)sulfonyl)pyrrolidine[1][2][4]
e Molecular Formula: C11H1sNO3SJ[3]

e Molecular Weight: 241.31 g/mol [3]

e SMILES:COC1=CC=CC=C1S(=0)(=0)C2CNCC2

» Key Functional Groups:

o Secondary Amine (Pyrrolidine): Provides a basic center for salt formation and further
functionalization (N-alkylation/acylation).

o Sulfone Bridge: A metabolically stable linker that acts as a hydrogen bond acceptor.

o Ortho-Methoxy Phenyl: A lipophilic moiety with specific steric constraints, often critical for
selectivity in receptor binding pockets.

- alculated Physicochemical :

. Significance in Drug
Property Value (Predicted) .
Design

Optimal for CNS penetration;
cLogP ~0.83-1.2 S
falls within Lipinski's Rule of 5.

Indicates good oral
TPSA 55.4 A2 bioavailability and membrane
permeability.

Exists predominantly as a
pKa (Conj. Acid) ~9.5 (Pyrrolidine N) cation at physiological pH
(7.4).

Critical for interaction with
H-Bond Donors 1 (NH) Asp/Glu residues in binding

pockets.

Sulfone oxygens engage in
H-Bond Acceptors 4 (0O, N) water-mediated or direct

protein bonding.
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Mechanistic Characterization & Pharmacophore
Utility[4]
The Sulfonyl-Pyrrolidine Pharmacophore

In medicinal chemistry, the sulfonyl-pyrrolidine motif is a "privileged structure” often employed
to modulate the rigidity and electronic profile of a drug candidate. Unlike flexible alkyl chains,
the pyrrolidine ring constrains the spatial orientation of the sulfone group, reducing the entropic
penalty upon binding.

Target Relevance:

e 5-HTe/ 5-HT7 Receptor Antagonists: The 3-sulfonylpyrrolidine scaffold mimics the spatial
arrangement of tryptamine derivatives, showing high affinity for serotonin receptors involved
in cognition (Alzheimer’s, Schizophrenia).

e Glycine Transporter (GlyT1) Inhibitors: Used to potentiate NMDA receptor function.

e Protease Inhibitors: The secondary amine can serve as a warhead attachment point or
transition state mimic.

Structural Logic Diagram

The following diagram illustrates the pharmacophoric mapping of CAS 1706454-94-5 within a
theoretical binding pocket.
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Caption: Pharmacophore mapping of CAS 1706454-94-5 showing key interactions with
theoretical GPCR binding pockets.

Analytical Characterization Protocols

To ensure data integrity in SAR studies, the identity and purity of CAS 1706454-94-5 must be
validated using the following self-validating protocols.

High-Performance Liquid Chromatography (HPLC)

o Objective: Quantify purity (>95% required for biological assays).

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).
e Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.

» Mobile Phase B: 0.1% TFA in Acetonitrile.

e Gradient: 5% B to 95% B over 10 minutes.

o Detection: UV at 214 nm (Amide/Peptide bond sensitivity) and 254 nm (Aromatic ring).

o Rationale: The acidic mobile phase ensures the basic pyrrolidine nitrogen is protonated,
improving peak shape and preventing tailing on silanol groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e Solvent: DMSO-ds or CDCls.
e 1H-NMR Markers (Expected):

o Aromatic Region (6.9 - 7.8 ppm): 4 protons corresponding to the ortho-substituted
benzene ring. Look for the distinct splitting pattern of 1,2-disubstitution.

o Methoxy Group (~3.8 ppm): Sharp singlet (3H).

o Pyrrolidine Ring (1.5 - 3.5 ppm): Multiplets corresponding to the CH and CH: protons. The
proton alpha to the sulfone will be deshielded (~3.5-4.0 ppm).
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o Amine Proton: Broad singlet (exchangeable with D20), chemical shift varies with
concentration.

Mass Spectrometry (LC-MS)
 lonization Mode: Electrospray lonization (ESI), Positive Mode (+).
e Expected lon: [M+H]* = 242.31 m/z.

o Fragmentation Pattern: Loss of the sulfonyl group or cleavage of the pyrrolidine ring may be
observed at higher collision energies.

Synthetic Application Workflow

Researchers typically utilize CAS 1706454-94-5 as a nucleophile in S_N2 reactions or
reductive aminations to attach the scaffold to a core structure.

General Derivatization Protocol (N-Alkylation)

» Dissolution: Dissolve 1.0 eq of CAS 1706454-94-5 in anhydrous DMF or Acetonitrile.

Base Addition: Add 2.0 eq of K2COs or DIPEA to neutralize the HCI salt (if used) and
scavenge acid.

Electrophile Addition: Add 1.1 eq of the target alkyl halide (R-X).

Reaction: Stir at 60°C for 2-4 hours. Monitor by TLC/LCMS.

Workup: Dilute with EtOAc, wash with water/brine to remove DMF. Dry over NazSOa.

Synthetic Pathway Diagram
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CAS 1706454-94-5 Reagent: R-Br / R-CHO
(Secondary Amine) Base: K2CO3 / NaBH(OAc)3

Activation

PR |

Bond Formation

Final N-Substituted
Ligand
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Caption: Workflow for integrating CAS 1706454-94-5 into larger drug scaffolds via N-
functionalization.

Handling & Stability

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The free base may absorb
CO: from the air; storage as the Hydrochloride (HCI) salt is recommended for long-term
stability.

e Solubility:
o Soluble: DMSO, Methanol, DMF, DCM.
o Sparingly Soluble: Water (Free base), Hexanes.
o Water Solubility: Significantly improved by converting to HCI or TFA salt.

o Safety: Treat as a potential irritant. Standard PPE (gloves, goggles, lab coat) required. No
specific toxicology data exists; handle as a novel chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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